Cas no 1804714-45-1 (4-(Difluoromethyl)-3-methylpyridine-2-methanol)

• Product Name: 4-(Difluoromethyl)-3-methylpyridine-2-methanol
• CAS No: 1804714-45-1
• MF: C₈H₉F₂NO
• MW: 173.159969091415
• CID: 4847576
• Update Time: 2023-08-19

4-(Difluoromethyl)-3-methylpyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-3-methylpyridine-2-methanol

• Inchi： 1S/C8H9F2NO/c1-5-6(8(9)10)2-3-11-7(5)4-12/h2-3,8,12H,4H2,1H3
• InChI Key： XJKDPJZPCMFPMO-UHFFFAOYSA-N
• SMILES： FC(C1C=CN=C(CO)C=1C)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 143
• XLogP3: 1
• Topological Polar Surface Area: 33.1